5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%

• IUPAC Name: 2-chloro-5-[3-hydroxy-5-(trifluoromethoxy)phenyl]benzonitrile
• InChI: InChI=1S/C14H7ClF3NO2/c15-13-2-1-8(3-10(13)7-19)9-4-11(20)6-12(5-9)21-14(16,17)18/h1-6,20H
• InChI Key: CGRQPLHHXZYECR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C2=CC(=CC(=C2)OC(F)(F)F)O)C#N)Cl
• Molecular Formula: C14H7ClF3NO2
• DSSTOX Substance ID: DTXSID20686663
• Molecular Weight: 313.66 g/mol
• CAS RN: 1262004-29-4

Description

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%, is a compound with a wide range of applications in scientific research. It is used as a reagent in various synthetic reactions and as a catalyst in organic synthesis. It is also used as a building block in the development of novel pharmaceuticals and as a tool in the investigation of biochemical and physiological processes.

Scientific Research Applications

5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%, has a range of applications in scientific research. It is used as a reagent in organic synthesis for the preparation of various compounds such as amides, esters, and lactones. It is also used as a catalyst in the synthesis of heterocycles, such as indoles and pyrroles. In addition, it is used as a building block in the development of novel pharmaceuticals.

Mechanism of Action

The mechanism of action of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%, is dependent on its ability to act as a nucleophile in various reactions. In the presence of a suitable base catalyst, it can undergo nucleophilic substitution reactions with electrophiles, such as halides, to form new compounds. In addition, it can act as an electrophile in the formation of carbon-carbon bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%, are not well understood. It is known to be toxic in high concentrations and should be handled with care. However, its low toxicity makes it suitable for use in laboratory experiments.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%, in laboratory experiments is its low toxicity. This makes it suitable for use in a wide range of experiments and reduces the risk of adverse effects. However, it is important to note that the compound is sensitive to light and moisture and should be stored in a cool, dark place.

Future Directions

There are a number of potential future directions for research into 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%. These include further investigation into its mechanism of action and its potential applications in the development of novel pharmaceuticals. In addition, further research into its biochemical and physiological effects is needed to better understand its safety profile. Finally, further research into its synthesis method could lead to the development of more efficient and environmentally friendly processes.

Synthesis Methods

The synthesis of 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%, is achieved through a multi-step process. The first step is the formation of 4-chloro-3-cyanophenol, which is obtained by the reaction of 4-chloro-3-nitrophenol with sodium cyanide. This is followed by the reaction of 4-chloro-3-cyanophenol with trifluoromethoxybenzene in the presence of a base catalyst, such as potassium tert-butoxide or sodium hydride. The resulting product is 5-(4-Chloro-3-cyanophenyl)-3-trifluoromethoxyphenol, 95%.